Cas no 7255-55-2 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, zirconium(2+) salt (1:1))

• Product Name: 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, zirconium(2+) salt (1:1)
• CAS No: 7255-55-2
• MF: C₁₅H₁₀O₇Zr
• MW: 393.459703922272
• CID: 566624
• PubChem ID: 24187083
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, zirconium(2+) salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chromen-4-one
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxychromen-4-one
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-, zirconium(2+) salt (1:1)
• NSC-58588
• NSC58588
• 7255-55-2
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one--zirconium (1/1)
• DTXSID20993405

• Inchi： 1S/C15H10O7.Zr/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6;/h1-5,16-19,21H;
• InChI Key： XNMWRUABEHVIFB-UHFFFAOYSA-N
• SMILES： [Zr].O1C(=C(C(C2C(=CC(=CC1=2)O)O)=O)O)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 302.0426
• Monoisotopic Mass: 391.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Density: 1.799
• Boiling Point: 642.4 °C at 760 mmHg
• Flash Point: 248.1 °C
• PSA: 127.45
• LogP: 1.98800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols